Cas no 92368-02-0 (4H-1,3-Thiazin-4-one,tetrahydro-3-methyl-2-phenyl-, 1,1-dioxide)

92368-02-0 structure
Product name:4H-1,3-Thiazin-4-one,tetrahydro-3-methyl-2-phenyl-, 1,1-dioxide
4H-1,3-Thiazin-4-one,tetrahydro-3-methyl-2-phenyl-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
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- 4H-1,3-Thiazin-4-one,tetrahydro-3-methyl-2-phenyl-, 1,1-dioxide
- 92368-02-0
- BRN 0198921
- Tetrahydro-3-methyl-2-phenyl-4H-1,3-thiazin-4-one 1,1-dioxide
- 4H-1,3-Thiazin-4-one, tetrahydro-3-methyl-2-phenyl-, 1,1-dioxide
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- Inchi: InChI=1S/C11H13NO3S/c1-12-10(13)7-8-16(14,15)11(12)9-5-3-2-4-6-9/h2-6,11H,7-8H2,1H3
- InChI Key: BDSCBDCAOUAKIO-UHFFFAOYSA-N
- SMILES: CN1C(S(=O)(=O)CCC1=O)C2=CC=CC=C2
Computed Properties
- Exact Mass: 336.09102
- Monoisotopic Mass: 336.09102
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 618
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.5
- XLogP3: 0.4
Experimental Properties
- Density: 1.295±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 174.9-175.7 ºC
- Solubility: Very slightly soluble (0.93 g/l) (25 º C),
4H-1,3-Thiazin-4-one,tetrahydro-3-methyl-2-phenyl-, 1,1-dioxide Related Literature
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Soichiro Tottori,Karolis Misiunas,Vahe Tshitoyan,Ulrich F. Keyser Soft Matter, 2021,17, 5131-5136
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Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
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3. Back matter
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Wolfgang G. Zeier,Hong Zhu,Zachary M. Gibbs,Gerbrand Ceder,Wolfgang Tremel,G. Jeffrey Snyder J. Mater. Chem. C, 2014,2, 10189-10194
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